Cas no 2377607-17-3 (1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine)

1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine is a boronate ester-functionalized pyridine derivative, commonly employed as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features include a tetramethyl dioxaborolane group, which enhances stability and reactivity in cross-coupling reactions, and a piperazine moiety that facilitates further functionalization. This compound is particularly valuable in Suzuki-Miyaura coupling reactions due to its robust boron-containing group, enabling efficient carbon-carbon bond formation. The methyl-substituted pyridine core contributes to improved solubility and handling characteristics. Its well-defined reactivity profile makes it a versatile building block for constructing complex heterocyclic frameworks in medicinal chemistry and materials science applications.
1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine structure
2377607-17-3 structure
Product Name:1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine
CAS No:2377607-17-3
MF:C16H26BN3O2
MW:303.207543849945
CID:5524856
Update Time:2025-10-17

1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine
    • Piperazine, 1-[4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-
    • Inchi: 1S/C16H26BN3O2/c1-12-10-14(20-8-6-18-7-9-20)19-11-13(12)17-21-15(2,3)16(4,5)22-17/h10-11,18H,6-9H2,1-5H3
    • InChI Key: BSBWFOSHUSBFLM-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=C(B3OC(C)(C)C(C)(C)O3)C(C)=C2)CCNCC1

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 472.6±45.0 °C(Predicted)
  • pka: 9.06±0.39(Predicted)

1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AJ16020-250mg
1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine
2377607-17-3 96%
250mg
$249.00 2024-04-20
A2B Chem LLC
AJ16020-1g
1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine
2377607-17-3 96%
1g
$608.00 2024-04-20

Additional information on 1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine

Introduction to 1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine (CAS No. 2377607-17-3)

1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine (CAS No. 2377607-17-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a piperazine ring and a boronic acid derivative. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further research and development.

The piperazine moiety is a common structural component in many pharmaceuticals, known for its ability to modulate various biological targets, including receptors and enzymes. The presence of the boronic acid derivative in the compound's structure adds an additional layer of complexity and functionality. Boronic acids are known for their reactivity and ability to form stable complexes with various biomolecules, making them useful in a wide range of applications, from catalysis to drug delivery.

Recent studies have highlighted the potential of 1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine in various therapeutic areas. One notable area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine has also been studied for its ability to modulate receptor activity. Specifically, it has been shown to interact with G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders and cardiovascular diseases. The compound's ability to selectively bind to these receptors suggests its potential as a lead molecule for the development of new therapeutic agents.

The synthesis of 1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine involves several steps that highlight the versatility and complexity of modern synthetic chemistry. The key steps include the formation of the boronic acid derivative and the subsequent coupling with the piperazine ring. These synthetic strategies have been optimized to ensure high yields and purity, making the compound suitable for both laboratory research and potential clinical applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine. Preliminary studies have shown promising results in preclinical models, demonstrating the compound's ability to achieve therapeutic effects without significant toxicity. These findings have paved the way for further clinical trials to assess its potential as a treatment for various diseases.

Beyond its therapeutic applications, 1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine has also been explored for its use in diagnostic imaging. The boronic acid moiety can be labeled with radiotracers or fluorescent markers to create imaging agents that can be used to visualize specific biological processes or disease markers. This dual functionality as both a therapeutic and diagnostic agent makes it an attractive candidate for further development.

In conclusion, 1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-y l)pyridin - 2 - yl ] p ipe r az i ne (CAS No . 2377607 - 17 - 3 ) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and multifunctional properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk